5-Aminothiazole-4-carboxylic acid

• IUPAC Name: 5-amino-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C4H4N2O2S/c5-3-2(4(7)8)6-1-9-3/h1H,5H2,(H,7,8)
• InChI Key: FSMITCDFXHXTIC-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C(S1)N)C(=O)O
• Molecular Formula: C4H4N2O2S
• Molecular Weight: 144.15 g/mol
• CAS RN: 1353101-13-9

Description

5-Aminothiazole-4-carboxylic acid is a significant class of organic medicinal compounds utilized as a starting material for the synthesis of diverse range of heterocyclic analogues. It is a precursor for the synthesis of thiazole [4,5-d] pyrimidines.

Synthesis Analysis

A new synthesis method with a high total yield (79%) of 5-aminothiazole-4-carboxamide was reported. The starting material is aminocyanacetamide. The reaction of aminocyanacetamide with carbon disulfide furnished the substituted thiazole in a 95% yield.

Molecular Structure Analysis

The molecular formula of 5-Aminothiazole-4-carboxylic acid is C4H4N2O2S. The total percentage of the AMIA resonance structure with a double C=N bond is 34.19%.

Chemical Reactions Analysis

2-Aminothiazoles are utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles. The nature of the polymeric support may be either organic or inorganic.

Physical And Chemical Properties Analysis

The molecular weight of 5-Aminothiazole-4-carboxylic acid is 144.152 Da.

Scientific Research Applications

Anticancer Activity

5-Aminothiazole-4-carboxylic acid and its derivatives have shown promising anticancer activity. .

Antioxidant Activity

2-Aminothiazole-based compounds, which include 5-Aminothiazole-4-carboxylic acid, have been found to exhibit antioxidant properties. .

Antimicrobial Activity

5-Aminothiazole-4-carboxylic acid and its derivatives have demonstrated significant antimicrobial potential. .

Anti-inflammatory Activity

2-Aminothiazole-based compounds, including 5-Aminothiazole-4-carboxylic acid, have been associated with anti-inflammatory activities. .

Dye and Pigment Synthesis

. .

Photosensitive Material Synthesis

. These materials have the ability to change their physical or chemical properties in response to light exposure.

Mechanism of Action

Target of Action

5-Aminothiazole-4-carboxylic acid and its derivatives have been found to exhibit potent and selective inhibitory activity against a wide range of human cancerous cell lines such as breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate . The compound’s primary targets are these cancerous cells.

Mode of Action

The compound interacts with its targets by binding to the cancerous cells and inhibiting their growth. The structure-activity relationships (SARs) analysis indicated that 2-aminothiazoles containing 4,5-butylidene and benzylic amines were beneficial for improving the cytotoxicity of the synthesized compounds .

Biochemical Pathways

It is known that 2-aminothiazole derivatives represent a class of heterocyclic ring system that possess antiviral, antimicrobial, anticancer, anticonvulsant, antidiabetic, antihypertensive, antileishmanial, and anti-inflammatory activities .

Result of Action

The result of the action of 5-Aminothiazole-4-carboxylic acid is the inhibition of growth in various human cancerous cell lines . This leads to a decrease in the proliferation of these cells, thereby potentially slowing the progression of the cancer.

Safety and Hazards

5-Aminothiazole-4-carboxylic acid is harmful by inhalation, in contact with skin, and if swallowed. It causes skin irritation and serious eye irritation.

Future Directions

The development of anticancer drug resistance is significantly restricted the clinical efficacy of the most commonly prescribed anticancer drug. Investigating small molecule antitumor agents, which could decrease drug resistance and reduce unpleasant side effect is more desirable.